Cas no 1024391-55-6 (N-(3-phenylmethoxypyridin-2-yl)-2-thiophen-2-ylacetamide)

• Product Name: N-(3-phenylmethoxypyridin-2-yl)-2-thiophen-2-ylacetamide
• CAS No: 1024391-55-6
• MF: C₁₈H₁₆N₂O₂S
• MW: 324.396842956543
• MDL: MFCD03839719
• CID: 5156500
• Update Time: 2025-05-25

N-(3-phenylmethoxypyridin-2-yl)-2-thiophen-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-phenylmethoxypyridin-2-yl)-2-thiophen-2-ylacetamide

• MDL： MFCD03839719
• Inchi： 1S/C18H16N2O2S/c21-17(12-15-8-5-11-23-15)20-18-16(9-4-10-19-18)22-13-14-6-2-1-3-7-14/h1-11H,12-13H2,(H,19,20,21)
• InChI Key： OTPZSVREYUBEOK-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CC=C1OCC1=CC=CC=C1)(=O)CC1SC=CC=1

Additional information on N-(3-phenylmethoxypyridin-2-yl)-2-thiophen-2-ylacetamide

Research Briefing on N-(3-phenylmethoxypyridin-2-yl)-2-thiophen-2-ylacetamide (CAS: 1024391-55-6)

N-(3-phenylmethoxypyridin-2-yl)-2-thiophen-2-ylacetamide (CAS: 1024391-55-6) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in preclinical models.

The compound's chemical structure, featuring a phenylmethoxypyridine moiety linked to a thiophene acetamide group, suggests its potential as a versatile scaffold for drug development. Researchers have explored its interactions with specific biological targets, including kinases and G-protein-coupled receptors (GPCRs), which are implicated in a range of diseases such as cancer, inflammatory disorders, and neurodegenerative conditions. The CAS number 1024391-55-6 serves as a critical identifier for tracking its synthesis, characterization, and biological evaluation in the scientific literature.

Recent publications have highlighted the synthetic routes for N-(3-phenylmethoxypyridin-2-yl)-2-thiophen-2-ylacetamide, with a focus on optimizing yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the compound's structural integrity. Additionally, computational modeling studies have provided insights into its binding affinity and selectivity for target proteins, further supporting its potential as a lead compound in drug discovery.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways. For instance, it has been shown to inhibit the activity of specific kinases involved in cell proliferation and survival, making it a candidate for oncology applications. Furthermore, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) properties, has been evaluated to assess its suitability for further development. Preliminary data suggest favorable bioavailability and minimal toxicity, although additional studies are needed to confirm these findings.

The therapeutic potential of N-(3-phenylmethoxypyridin-2-yl)-2-thiophen-2-ylacetamide extends beyond oncology. Recent research has explored its anti-inflammatory and neuroprotective effects, with promising results in animal models of chronic inflammation and neurodegenerative diseases. These findings underscore the compound's versatility and highlight the need for further investigation into its mechanisms of action and potential clinical applications.

In conclusion, N-(3-phenylmethoxypyridin-2-yl)-2-thiophen-2-ylacetamide (CAS: 1024391-55-6) represents a promising candidate for drug development, with demonstrated efficacy in multiple therapeutic areas. Ongoing research aims to optimize its pharmacological properties and evaluate its safety and efficacy in human trials. The compound's unique structural features and biological activity make it a valuable subject of study in the chemical biology and pharmaceutical fields, with the potential to address unmet medical needs.